Dibenzyl Disulphide
Dibenzyl Disulphide
Dibenzyl disulfide, also known as BDS or disulfide, dibenzyl, belongs to the class of organic compounds known as benzene and substituted derivatives. These are aromatic compounds containing one monocyclic ring system consisting of benzene. Dibenzyl disulfide exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, dibenzyl disulfide is primarily located in the membrane (predicted from logP). Dibenzyl disulfide has a burnt, caramel, and earthy taste.
Dibenzyl disulfide is an organic disulfide that results from the formal oxidative dimerisation of benzyl thiol. It has a role as a metabolite. It is an organic disulfide and an organic aromatic compound.
Dibenzyl disulfide is an organic disulfide that results from the formal oxidative dimerisation of benzyl thiol. It has a role as a metabolite. It is an organic disulfide and an organic aromatic compound.
Brand Name:
Vulcanchem
CAS No.:
150-60-7
VCID:
VC0120166
InChI:
InChI=1S/C14H14S2/c1-3-7-13(8-4-1)11-15-16-12-14-9-5-2-6-10-14/h1-10H,11-12H2
SMILES:
C1=CC=C(C=C1)CSSCC2=CC=CC=C2
Molecular Formula:
C14H14S2
Molecular Weight:
246.4 g/mol
Dibenzyl Disulphide
CAS No.: 150-60-7
Reference Standards
VCID: VC0120166
Molecular Formula: C14H14S2
Molecular Weight: 246.4 g/mol
| CAS No. | 150-60-7 |
|---|---|
| Product Name | Dibenzyl Disulphide |
| Molecular Formula | C14H14S2 |
| Molecular Weight | 246.4 g/mol |
| IUPAC Name | (benzyldisulfanyl)methylbenzene |
| Standard InChI | InChI=1S/C14H14S2/c1-3-7-13(8-4-1)11-15-16-12-14-9-5-2-6-10-14/h1-10H,11-12H2 |
| Standard InChIKey | GVPWHKZIJBODOX-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C=C1)CSSCC2=CC=CC=C2 |
| Canonical SMILES | C1=CC=C(C=C1)CSSCC2=CC=CC=C2 |
| Melting Point | 71.5 °C Mp 71-72 ° 71-72°C |
| Physical Description | Solid pale yellowish leafy crystals or leaflets with "burnt caramellic" odou |
| Description | Dibenzyl disulfide, also known as BDS or disulfide, dibenzyl, belongs to the class of organic compounds known as benzene and substituted derivatives. These are aromatic compounds containing one monocyclic ring system consisting of benzene. Dibenzyl disulfide exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, dibenzyl disulfide is primarily located in the membrane (predicted from logP). Dibenzyl disulfide has a burnt, caramel, and earthy taste. Dibenzyl disulfide is an organic disulfide that results from the formal oxidative dimerisation of benzyl thiol. It has a role as a metabolite. It is an organic disulfide and an organic aromatic compound. |
| Solubility | insoluble or slightly soluble in water; soluble in hot alcohol, ethe |
| Synonyms | Benzyl Disulfide; 1,4-Diphenyl-2,3-dithiabutane; BDS; Benzyl Bisulfide; Bis(phenylmethyl) Disulfide; Dailube S 700; Di(phenylmethyl)disulfide; Dibenzyl Disulfide; Dibenzyl Disulphide; NSC 677465; NSC 6841; S 700; α-(Benzyldithio)toluene |
| PubChem Compound | 9012 |
| Last Modified | Nov 11 2021 |
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